Cas no 2138293-39-5 (Benzene, 1-[(1-methylethoxy)methyl]-3-(2-propen-1-yl)-)

• Product Name: Benzene, 1-[(1-methylethoxy)methyl]-3-(2-propen-1-yl)-
• CAS No: 2138293-39-5
• MF: C₁₃H₁₈O
• MW: 190.281424045563
• CID: 5280882
• Update Time: 2025-05-30

Benzene, 1-[(1-methylethoxy)methyl]-3-(2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-[(1-methylethoxy)methyl]-3-(2-propen-1-yl)-

• Inchi： 1S/C13H18O/c1-4-6-12-7-5-8-13(9-12)10-14-11(2)3/h4-5,7-9,11H,1,6,10H2,2-3H3
• InChI Key： VHBZJGAJFJSDTQ-UHFFFAOYSA-N
• SMILES： C1(COC(C)C)=CC=CC(CC=C)=C1

Additional information on Benzene, 1-[(1-methylethoxy)methyl]-3-(2-propen-1-yl)-

Benzene, 1-[(1-methylethoxy)methyl]-3-(2-propen-1-yl)

Benzene, 1-[(1-methylethoxy)methyl]-3-(2-propen-1-yl), also known by its CAS number 2138293-39-5, is a compound of significant interest in the field of organic chemistry. This compound is characterized by its unique structure, which combines a benzene ring with two distinct substituents: a (1-methylethoxy)methyl group at the 1-position and a 2-propen-1-yl group at the 3-position. The combination of these groups imparts distinctive chemical properties, making this compound a valuable subject for both academic research and industrial applications.

The synthesis of Benzene, 1-[(1-methylethoxy)methyl]-3-(2-propen-1-yl) involves a series of carefully designed reactions that highlight the principles of modern organic synthesis. Recent advancements in catalytic methods and selective reaction conditions have enabled chemists to achieve higher yields and better purity in the production of this compound. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported in several studies to facilitate the construction of the benzene ring with the desired substituents. These methods not only enhance the efficiency of synthesis but also contribute to the sustainability of chemical processes by minimizing waste and reducing energy consumption.

One of the most notable applications of Benzene, 1-[(1-methylethoxy)methyl]-3-(2-propen-1-yl) is in the field of materials science. Researchers have explored its potential as a precursor for advanced materials such as polymers and nanoparticles. For example, studies have demonstrated that this compound can serve as a building block for synthesizing stimuli-responsive polymers, which exhibit properties that change in response to external stimuli like temperature or pH. These polymers have promising applications in drug delivery systems and smart packaging materials.

In addition to its role in materials science, Benzene, 1-[(1-methylethoxy)methyl]-3-(2-propen-1-yl) has also been investigated for its biological activity. Recent studies have shown that this compound exhibits moderate inhibitory effects on certain enzymes associated with inflammatory processes. This finding has sparked interest in exploring its potential as a lead compound for drug development. However, further research is required to fully understand its pharmacokinetics and toxicity profile before it can be considered for clinical use.

The structural versatility of Benzene, 1-[(1-methylethoxy)methyl]-3-(2-propen-1-ylil) also makes it an attractive candidate for use in electronic devices. Its ability to act as an electron acceptor has been leveraged in the development of organic photovoltaic cells (OPVs). Studies have shown that incorporating this compound into OPV architectures can improve charge transport properties and overall device efficiency. This application underscores the importance of understanding the electronic properties of such compounds and their potential impact on renewable energy technologies.

From an environmental perspective, the ecological impact of Benzene, 1-[(1-methylethoxy)methyl]-3-(2-propen-1-ylil) has been a topic of recent concern. Research indicates that this compound may undergo biodegradation under specific environmental conditions, though further studies are needed to assess its long-term effects on ecosystems. Regulatory agencies are increasingly focusing on such compounds to ensure their safe handling and disposal, aligning with global efforts to promote sustainable chemistry practices.

In conclusion, Benzene, 1-[(1-methylethoxy)methyl]-3-(2-propen-l-ylil) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and chemical properties continue to inspire innovative research directions, from materials science to drug discovery and renewable energy technologies. As our understanding of this compound deepens through ongoing studies, it is likely to play an even more significant role in shaping future advancements in chemistry and related fields.